Amyl hydrocinnamyl alcohol Amyl hydrocinnamyl alcohol 2-Benzylheptan-1-ol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Benzylheptan-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Benzylheptan-1-ol has been primarily detected in urine. Within the cell, 2-benzylheptan-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 92368-90-6
VCID: VC0146569
InChI: InChI=1S/C14H22O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10-12H2,1H3
SMILES: CCCCCC(CC1=CC=CC=C1)CO
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol

Amyl hydrocinnamyl alcohol

CAS No.: 92368-90-6

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VCID: VC0146569

Molecular Formula: C14H22O

Molecular Weight: 206.32 g/mol

Amyl hydrocinnamyl alcohol - 92368-90-6

CAS No. 92368-90-6
Product Name Amyl hydrocinnamyl alcohol
Molecular Formula C14H22O
Molecular Weight 206.32 g/mol
IUPAC Name 2-benzylheptan-1-ol
Standard InChI InChI=1S/C14H22O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10-12H2,1H3
Standard InChIKey CGMOOAUESLSUKM-UHFFFAOYSA-N
SMILES CCCCCC(CC1=CC=CC=C1)CO
Canonical SMILES CCCCCC(CC1=CC=CC=C1)CO
Description 2-Benzylheptan-1-ol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Benzylheptan-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Benzylheptan-1-ol has been primarily detected in urine. Within the cell, 2-benzylheptan-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm.
Synonyms 2-benzylheptanol
PubChem Compound 64916
Last Modified Nov 11 2021
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